Monosodium 2-Sulfoterephthalate
Cat. No. B097462
CAS RN:
19089-60-2
M. Wt: 268.18 g/mol
InChI Key: JARIJYUQOKFVAJ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Monosodium 2-Sulfoterephthalate is a chemical compound with the CAS Number: 19089-60-2. It has a molecular weight of 270.2 and its IUPAC name is 2-sulfoterephthalic acid, sodium salt . .
Synthesis Analysis
In a study, p-xylene (1,4-dimethylbenzene) was used as the raw material for the lab-synthesis of Monosodium 2-Sulfoterephthalate (sTA-Na). Some optimal conditions were studied and established to obtain a maximum sTA-Na yield of approximately 75% .Molecular Structure Analysis
The molecular formula of Monosodium 2-Sulfoterephthalate is C8H5NaO7S . The InChI code is 1S/C8H6O7S.Na.H/c9-7(10)4-1-2-5(8(11)12)6(3-4)16(13,14)15;;/h1-3H,(H,9,10)(H,11,12)(H,13,14,15);; .Chemical Reactions Analysis
Monosodium 2-Sulfoterephthalate has been used in the preparation of a MIL-101 (Cr)–SO3H catalyst. This catalyst has excellent thermal and chemical stabilities, making it an ideal porous acid catalyst for many organic reactions and petrochemical industries .Physical And Chemical Properties Analysis
Monosodium 2-Sulfoterephthalate is a solid substance at 20 degrees Celsius . It appears as a white to light yellow to light red powder to crystal .Scientific Research Applications
Application in Catalysis
- Summary of the Application: Monosodium 2-Sulfoterephthalate is used in the preparation of a catalyst known as MIL-101 (Cr)-SO3H . This catalyst has excellent thermal and chemical stability, making it an ideal porous acid catalyst for many organic reactions and petrochemical industries .
- Results or Outcomes: The catalytic activity test in the EDC cracking showed that the reaction temperature can be lowered to 255 °C from 550 °C, while the percentage conversion (~75%) and the selectivity (99.8%) remain unchanged or even better than those in current industrial processes . This indicates that MIL-101 (Cr)-SO3H is a promising catalyst applied as an energy efficiency technology in the EDC cracking to produce VCM .
Application in Dye and Pigment Synthesis
- Summary of the Application: Monosodium 2-Sulfoterephthalate is often used as a raw material in the synthesis of dyes or pigments . It is particularly used in the application of fiber dyes in the fiber and textile industries .
Application in the Preparation of Antimicrobial, Antistatic, and Flame Retardant Additives
- Summary of the Application: Monosodium 2-Sulfoterephthalate can also be used as an additive in the preparation of antimicrobial, antistatic, and flame retardant materials .
Application in the Preparation of Coordination Polymers
- Summary of the Application: Monosodium 2-Sulfoterephthalate is used in the preparation of coordination polymers . These polymers have potential applications in various fields such as gas storage, catalysis, and drug delivery .
- Methods of Application or Experimental Procedures: The preparation of these coordination polymers involves hydro- and solvo-thermal reactions of d-block metal ions (Mn 2+, Co 2+, Zn 2+ and Cd 2+) with Monosodium 2-Sulfoterephthalate .
Safety And Hazards
Future Directions
properties
IUPAC Name |
sodium;4-carboxy-2-sulfobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6O7S.Na/c9-7(10)4-1-2-5(8(11)12)6(3-4)16(13,14)15;/h1-3H,(H,9,10)(H,11,12)(H,13,14,15);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JARIJYUQOKFVAJ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)S(=O)(=O)O)C(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NaO7S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40659950 |
Source
|
| Record name | Sodium 4-carboxy-2-sulfobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40659950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Monosodium 2-Sulfoterephthalate | |
CAS RN |
19089-60-2 |
Source
|
| Record name | Sodium 4-carboxy-2-sulfobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40659950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Monosodium 2-Sulfoterephthalate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
111
Citations
… In the study, we used the synthesized ligand of monosodium 2-sulfoterephthalate (sTA-Na), instead of the commercial counterpart, to prepare the MIL-101(Cr)-SO 3 H catalyst. Therefore…
Number of citations: 1
pubs.rsc.org
… Hydrothermal reaction of lead(II) salt with monosodium 2-sulfoterephthalate (2-NaH 2 stp) and three N-donor auxiliary ligands gives rise to a series of 1D–3D Pb(II) coordination …
Number of citations: 38
pubs.rsc.org
… Hydrothermal reaction of Eu 3+ and Dy 3+ salts with monosodium 2-sulfoterephthalate (NaH 2 stp) gives two 2D lanthanide coordination polymers, [Ln(stp)(H 2 O) 2 ] n (Ln = Eu (1) and …
Number of citations: 7
link.springer.com
… Hydro- and solvo-thermal reactions of d-block metal ions (Mn 2+ , Co 2+ , Zn 2+ and Cd 2+ ) with monosodium 2-sulfoterephthalate (NaH 2 stp) form six 3D coordination polymers …
Number of citations: 34
pubs.rsc.org
… In this study, the mixed ligand ratio of monosodium 2-sulfoterephthalate to H 2 BDC was optimized to ca. 4.55:1 to retain the textural properties and crystallinity of UiO-66-SO 3 H (…
Number of citations: 63
link.springer.com
… (Stp) (Bpe)(H2O)2] (II), where H3Tma = 1,2,4-trimellitic acid, Bpe = 1,2-bis(4-pyridyl)ethane, NaH2Stp = monosodium 2-sulfoterephthalate, have been prepared under hydrothermal …
Number of citations: 2
link.springer.com
… Therefore, in this study, both monosodium 2-sulfoterephthalate (2-stp) as oxygen-based ligand and 4,4′-bipyridyl (4,4′-bpy) as nitrogen based ligand have been especially selected …
Number of citations: 13
link.springer.com
… By simply varying the ratio of organic ligands of monosodium 2-sulfoterephthalate and 2-aminoterephthalic for preparing MOFs membranes, the acidity and basicity of obtained …
Number of citations: 19
chemistry-europe.onlinelibrary.wiley.com
… The pink prism-like crystals of [Mn 1.5 (stp)(bpe)(H 2 O) 2 ] (1) were obtained via the solvothermal reaction of Mn(Ac) 2 ·4H 2 O, monosodium 2-sulfoterephthalate and 1,2-bis(4-pyridyl)…
Number of citations: 14
www.sciencedirect.com
… Two new heterometallic coordination polymers, [Na 4 Ln 12 (stp) 8 (OH) 16 (H 2 O) 12 ]·10H 2 O [Ln = Dy (1) and Ho (2)], have been prepared from monosodium 2-sulfoterephthalate (…
Number of citations: 44
pubs.acs.org
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